Cas no 54555-83-8 (Heptanoic acid,7-[[3-(1-hydroxycyclohexyl)propyl](methylsulfonyl)amino]-)

• Product Name: Heptanoic acid,7-[[3-(1-hydroxycyclohexyl)propyl](methylsulfonyl)amino]-
• CAS No: 54555-83-8
• MF: C₁₇H₃₃NO₅S
• MW: 363.512624502182
• CID: 1589821
• Update Time: 2024-09-11

Heptanoic acid,7-[[3-(1-hydroxycyclohexyl)propyl](methylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,7-[[3-(1-hydroxycyclohexyl)propyl](methylsulfonyl)amino]-
• Heptanoic acid, 7-[[3-(1-hydroxycyclohexyl)propyl](methylsulfonyl)amino]-

• Inchi： 1S/C17H33NO5S/c1-24(22,23)18(14-8-3-2-5-10-16(19)20)15-9-13-17(21)11-6-4-7-12-17/h21H,2-15H2,1H3,(H,19,20)
• InChI Key： SMKCFOZBRPZEQP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCN(CCCC1(O)CCCCC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 363.20809

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 537.8±56.0 °C(Predicted)
• PSA: 94.91
• pka: 4.76±0.10(Predicted)